5-(2-Methoxyphenyl)-2-(2-thienyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 5-(2-methoxyphenyl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C21H18N2O2S/c1-24-18-9-4-3-8-15(18)21-23-17(14-7-2-5-10-19(14)25-21)13-16(22-23)20-11-6-12-26-20/h2-12,17,21H,13H2,1H3
• InChI Key: OBQVWYLPVNCYNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2N3C(CC(=N3)C4=CC=CS4)C5=CC=CC=C5O2
• Molecular Formula: C21H18N2O2S
• Molecular Weight: 362.4 g/mol

Description

5-(2-Methoxyphenyl)-2-(2-thienyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis Methodologies and Chemical Properties

• Aryl-substituted 1,10b-dihydro-5H-pyrazolo[1,5-c]-1,3-benzoxazines, including compounds similar to the specified chemical structure, have been synthesized through condensation reactions. These processes and the detailed structural elucidation of the compounds have been explored, highlighting the importance of nuclear magnetic resonance (NMR) spectroscopy and X-ray diffraction studies for understanding their chemical properties (Desenko et al., 1991).

Biological Activities

• Compounds containing the pyrazolo[1,5-c][1,3]benzoxazine moiety have been evaluated for their antitumor and anti-inflammatory activities. These studies suggest that such compounds could offer promising leads for the development of new therapeutic agents (Horishny et al., 2020).

Antimicrobial, Anti-Inflammatory, and Antioxidant Activities

• Spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines have been synthesized and assessed for their antimicrobial, anti-inflammatory, and antioxidant properties. Specific compounds have shown high activity against various strains, including S. aureus, and demonstrated superior anti-inflammatory effects compared to reference drugs, as well as significant antioxidant activity (Mandzyuk et al., 2020).

Novel Synthetic Pathways and Potential Applications

• Innovative synthetic pathways have been developed for creating new derivatives of benzoxazines, showcasing the versatility and potential of these compounds in medicinal chemistry and pharmaceutical research. These pathways enable the exploration of various biological activities and the potential development of novel therapeutic agents with improved efficacy and safety profiles (Goldschmidt et al., 1994).